Cas no 1118844-28-2 (1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate structure
1118844-28-2 structure
Product Name:1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
CAS No:1118844-28-2
MF:C21H25N3O3S
MW:399.506503820419
CID:6420904
PubChem ID:45847966
Update Time:2024-01-16

1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-26615901
    • Z92726990
    • [1-(2,3-dihydroindol-1-yl)-1-oxopropan-2-yl] 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoate
    • 1118844-28-2
    • AKOS034710386
    • 1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
    • Inchi: 1S/C21H25N3O3S/c1-13-17(14(2)23-21(22-13)28-4)9-10-19(25)27-15(3)20(26)24-12-11-16-7-5-6-8-18(16)24/h5-8,15H,9-12H2,1-4H3
    • InChI Key: CUIOYPYUHLQGQW-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)OC(C)C(N1C2C=CC=CC=2CC1)=O

Computed Properties

  • Exact Mass: 399.16166284g/mol
  • Monoisotopic Mass: 399.16166284g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 97.7Ų

1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26615901-0.05g
1118844-28-2 90%
0.05g
$212.0 2023-09-12
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